Cas no 87981-12-2 (Benzenamine, 4-(diethylphosphino)-N-ethyl-)

Benzenamine, 4-(diethylphosphino)-N-ethyl- structure
87981-12-2 structure
Product Name:Benzenamine, 4-(diethylphosphino)-N-ethyl-
CAS No:87981-12-2
MF:C12H20NP
MW:209.267663955688
CID:649618
PubChem ID:23414296
Update Time:2025-04-19

Benzenamine, 4-(diethylphosphino)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(diethylphosphino)-N-ethyl-
    • 4-diethylphosphanyl-N-ethylaniline
    • DTXSID40633654
    • 4-(Diethylphosphanyl)-N-ethylaniline
    • 87981-12-2
    • Inchi: 1S/C12H20NP/c1-4-13-11-7-9-12(10-8-11)14(5-2)6-3/h7-10,13H,4-6H2,1-3H3
    • InChI Key: KVZNZGKLPDXDKY-UHFFFAOYSA-N
    • SMILES: P(CC)(CC)C1C=CC(=CC=1)NCC

Computed Properties

  • Exact Mass: 209.133336640g/mol
  • Monoisotopic Mass: 209.133336640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

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